1-[2-methoxy-6-[(3-methylsulfanylpropylamino)methyl]phenoxy]-3-morpholin-4-ylpropan-2-ol

• IUPAC Name: 1-[2-methoxy-6-[(3-methylsulfanylpropylamino)methyl]phenoxy]-3-morpholin-4-ylpropan-2-ol
• InChI: InChI=1S/C19H32N2O4S/c1-23-18-6-3-5-16(13-20-7-4-12-26-2)19(18)25-15-17(22)14-21-8-10-24-11-9-21/h3,5-6,17,20,22H,4,7-15H2,1-2H3
• InChI Key: FPVOQWIZRJRBBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC(CN2CCOCC2)O)CNCCCSC
• Molecular Formula: C19H32N2O4S
• Molecular Weight: 384.5 g/mol

Description

1-[2-methoxy-6-[(3-methylsulfanylpropylamino)methyl]phenoxy]-3-morpholin-4-ylpropan-2-ol is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-methoxy-6-[(3-methylsulfanylpropylamino)methyl]phenoxy]-3-morpholin-4-ylpropan-2-ol typically involves multiple steps, starting from readily available precursors. The process may include:

Formation of the phenoxy intermediate: This step involves the reaction of a methoxy-substituted phenol with an appropriate halogenated compound under basic conditions to form the phenoxy intermediate.

Amination: The phenoxy intermediate is then reacted with 3-methylsulfanylpropylamine to introduce the amine group.

Morpholine addition: The final step involves the reaction of the intermediate with morpholine under suitable conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-[2-methoxy-6-[(3-methylsulfanylpropylamino)methyl]phenoxy]-3-morpholin-4-ylpropan-2-ol can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the functional groups, such as reducing the amine to an amine oxide.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while substitution of the methoxy group can introduce various functional groups.

Scientific Research Applications

1-[2-methoxy-6-[(3-methylsulfanylpropylamino)methyl]phenoxy]-3-morpholin-4-ylpropan-2-ol has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or as a precursor for biologically active molecules.

Medicine: Research may explore its potential as a therapeutic agent or as a lead compound for drug development.

Industry: It can be used in the development of new materials or as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[2-methoxy-6-[(3-methylsulfanylpropylamino)methyl]phenoxy]-3-morpholin-4-ylpropan-2-ol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets would depend on the specific application and require further research to elucidate.

Comparison with Similar Compounds

Similar Compounds

1-[2-methoxy-6-[(3-methylsulfanylpropylamino)methyl]phenoxy]-3-morpholin-4-ylpropan-2-ol: can be compared with other compounds having similar functional groups, such as:

Uniqueness

The uniqueness of this compound lies in its combination of functional groups, which may confer unique chemical reactivity and biological activity